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Compound of Interest

Compound Name: 2-methoxy-7H-purine
CAS No.: 37432-20-5
Cat. No.: B11924195
Get Quote
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Executive Summary & Structural Context

The C2 carbon in 2-methoxypurine is a critical diagnostic marker in purine chemistry. Its
chemical shift is significantly deshielded relative to the parent purine due to the direct
attachment of the methoxy oxygen and the flanking nitrogen atoms (N1 and N3). Correct
assignment requires distinguishing this signal from the C4, C6, and C8 resonances, which are
sensitive to tautomeric equilibrium (N7-H vs. N9-H).

Core Spectral Data (DMSO-ds)
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Compound C2 Shift (d ppm) C6 Shift (d ppm) Structural Note
] Surrogate standard for
2-Methoxyadenosine 161.7 156.2 ,
2-OMe purine core
o Monocyclic analog
2-Methoxypyridine 164.0 )
(electronic reference)
Guanine 154.0 158.0 2-amino-6-oxo analog
) Electron-withdrawing
2-Chloropurine 152.5 150-155
Cl vs OMe
) Unsubstituted
Purine (Parent) 152.1 1455
reference

Note: Data for 2-methoxyadenosine is used as the primary spectral anchor for the 2-
methoxypurine core due to the high structural conservation at the C2 position. The 6-amino
group in adenine typically exerts a minor shielding effect (<2 ppm) on C2 compared to a
hydrogen, suggesting the C2 of unsubstituted 2-methoxypurine resides in the 162-164 ppm
range.

Technical Analysis: The C2 Chemical Shift
Mechanism of Shift Assignment

The C2 resonance of 2-methoxypurine appears in the downfield region (160-165 ppm), distinct
from the methoxy carbon itself (~54-56 ppm).

o Deshielding Effect: The electronegative oxygen atom of the methoxy group withdraws
electron density via induction (-1 effect), significantly deshielding the C2 nucleus compared to
the C2-H of the parent purine (152.1 ppm).

e Resonance Effect: While the oxygen lone pair can donate electron density (+M effect), the
inductive withdrawal dominates in the electron-deficient pyrimidine ring of the purine system,
similar to the trend seen in 2-methoxypyridine (164.0 ppm).

 Differentiation: C2 is distinguished from C6 (in 2-methoxyadenine derivatives) because C6 is
often shielded by exocyclic amines or deshielded by carbonyls (in guanine-like systems).
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Tautomerism and Solvent Effects

Purines exist in a tautomeric equilibrium between N7-H and N9-H forms.
e DMSO-de: Favors the N9-H tautomer for most 2-substituted purines.

e C2 Sensitivity: The C2 chemical shift is less sensitive to N7/N9 tautomerism than C4 or C8,
making it a reliable structural probe. However, protonation at N1 or N3 (in acidic media) will
cause significant upfield or downfield shifts depending on the specific site of protonation.

Comparative Analysis: 2-Methoxypurine vs.
Alternatives

The following table compares the C2 spectral performance of 2-methoxypurine against
common analogs used in drug discovery scaffolds.

. Guanine (2-NHz, 6- )
Feature 2-Methoxypurine Oxo) 2-Chloropurine
X0

C2 Shift (ppm) ~161.7 - 164.0 154.0 152.5

) Electron-Rich (OMe Amphoteric (H-bond Electron-Poor (Cl
Electronic Nature

donor) donor/acceptor) acceptor)
Solubility (DMSO) High Low (Aggregates) Moderate
) Sharp Singlet Broad (Quadrupolar N ]
Spectral Resolution ) Sharp Singlet
(Quaternary) broadening)
) ) N High (Distinct from Moderate (Overlap )
Diagnostic Utility ) ] High
aromatics) with C4/C8)

Experimental Protocol: Acquiring High-Fidelity 13C
NMR

Acquiring 13C NMR data for quaternary carbons in purines requires optimized relaxation
delays.
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Step-by-Step Workflow

e Sample Preparation:
o Dissolve 20-30 mg of 2-methoxypurine in 0.6 mL DMSO-ds.
o Critical: Use a high-quality NMR tube (5 mm) to minimize shimming errors.

o Optional: Add 1-2 drops of CDClIs if using a mixed solvent system, but pure DMSO-ds is
preferred for solubility.

e Instrument Parameters (Typical 400/500 MHZz):

o Pulse Sequence:zgpg30 (Power-gated decoupling).

[e]

Spectral Width: 240 ppm (to capture C2/C6 and carbonyls).

o

Relaxation Delay (D1): Set to 2.0 — 3.0 seconds.

» Reasoning: C2 is a quaternary carbon with no attached protons (long T1 relaxation
time). A short D1 will saturate the signal, reducing intensity.

[¢]

Scans (NS): Minimum 1024 scans (due to low sensitivity of quaternary carbons).

[¢]

Temperature: 298 K (25°C).
e Processing:
o Line Broadening (LB): 1.0 — 2.0 Hz.
o Baseline Correction: Polynomial (abs) to flatten the broad hump from glass/DMSO.

o Referencing: Set DMSO-des septet center to 39.52 ppm.

Structural Visualization

The following diagram illustrates the structural influences on the C2 chemical shift, including
the inductive effect of the methoxy group and the tautomeric equilibrium.
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Caption: Factors influencing the 13C NMR chemical shift of the C2 position in 2-methoxypurine.
The methoxy group exerts a dominant deshielding effect.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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